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MS-39 Technical Support Center

Welcome to the technical support center for the MS-39 Anterior Segment OCT. This resource is
designed for researchers, scientists, and healthcare professionals to address common
challenges and questions that may arise during the use of the MS-39 device. Here, you will find
troubleshooting guides and frequently asked questions in a clear question-and-answer format,
complete with detailed operational protocols and data interpretation tips.

Frequently Asked Questions (FAQSs)
Q1: What are the primary functions of the MS-39 device?

Al: The MS-39 is an advanced diagnostic instrument that combines Placido disk corneal
topography with high-resolution spectral-domain optical coherence tomography (SD-OCT) for a
comprehensive analysis of the anterior segment of the eye.[1][2][3] Its key functions include:

Corneal topography and tomography

e Pachymetry, elevation, curvature, and dioptric power of both anterior and posterior corneal
surfaces[1][3]

» High-resolution imaging of the cornea, anterior chamber, iris, and lens[2]
o Epithelial and stromal thickness mapping[4]

o |OL calculation using ray-tracing[3][4]
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Pupillography in various lighting conditions[4][5]

Tear film analysis[1][4]

Keratoconus screening[5][6]

Glaucoma screening support through angle measurements[4]

Q2: What are the minimum computer system requirements to run the Phoenix software for the
MS-39?

A2: To ensure optimal performance of the MS-39 and its accompanying Phoenix software, the
following minimum system requirements should be met:

Component Specification
RAM 4GB

Video Card 1 GB RAM
Resolution 1024 x 768 pixels
USB Port USB 3.0 Type A

Windows XP, Windows 7, Windows 10 (32/64

Operating System
P 9>y bit)

[Source: EYETEK]

Q3: How do | clean and maintain the MS-39 device?

A3: Regular cleaning and maintenance are crucial for accurate measurements and longevity of
the device.

o External Surfaces: Use a soft, lint-free cloth slightly dampened with a mild, non-abrasive
cleaning solution. Avoid spraying liquid directly onto the device.

e Lenses: Use a specialized lens cleaning cloth and solution. Do not use alcohol or other
aggressive solvents.
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e Chin Rest and Forehead Rest: Clean with an alcohol-based disinfectant between patients to
ensure hygiene.

» Ventilation: Ensure the ventilation slots are free from dust and debris to prevent overheating.

« Calibration: Perform a periodic check of the device's calibration as recommended in the user
manual to ensure measurement accuracy.

Troubleshooting Guides
Image Acquisition Issues

Q1: I am getting poor quality or blurry OCT images. What should | do?

Al: Poor image quality can stem from several factors. Follow these steps to troubleshoot the
Issue:

o Patient Alignment: Ensure the patient is properly positioned with their chin on the chin rest
and forehead against the headrest. The eye should be centered on the screen.

e Focusing: Use the joystick to accurately focus on the anterior surface of the cornea. The live
image should appear sharp.

» Blinking: Instruct the patient to blink a few times before the scan and then keep their eye
wide open during the acquisition. Dry eyes can cause a poor-quality tear film, which can
affect the image.

o Fixation: Ensure the patient is steadily looking at the fixation target.
o Cleanliness: Check the device's objective lens for dust or smudges and clean if necessary.

e Scan Settings: For patients who have difficulty remaining still, you can select a faster
acquisition mode, which may acquire fewer meridians but in a shorter time.[7]

Troubleshooting Workflow for Poor Image Quality
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@oor Image @

Check Patient Alignment and Fixation

:

Verify Corneal Focus

:

Instruct Patient to Blink and Keep Eye Open

:

Clean Objective Lens

:

Adjust Scan Settings (e.g., faster acquisition)
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@hoenix Soﬂware@

Check USB 3.0 Connection

;

Verify PC Meets Minimum Requirements

:

Check Antivirus Settings

:

Reinstall Phoenix with Admin Privileges

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [MS39 degradation kinetics optimization]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b10819423#ms39-
degradation-kinetics-optimization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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